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Compound of Interest

Compound Name: 2,7-Diaminoanthraquinone
CAS No.: 605-44-7
Cat. No.: B1616665
Get Quote
. J
H,

C), and Structural Elucidation[2]

Executive Summary

2,7-Diaminoanthraquinone (2,7-DAAQ) is a symmetric anthraquinone derivative utilized as a
key intermediate in the synthesis of high-performance dyes and DNA-intercalating
pharmaceutical agents. Unlike the 1,4- or 1,5-isomers, 2,7-DAAQ possesses a unique

(effective) symmetry that results in distinct spectral signatures.[1] This guide provides validated
spectral data, detailed band assignments, and experimental protocols for researchers requiring
precise structural verification.

Molecular Architecture & Symmetry

Understanding the symmetry of 2,7-DAAQ is a prerequisite for interpreting its NMR and IR
spectra.[1][3]

e Point Group:
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(planar conformation).

e Symmetry Operations: A

rotation axis passes through the C9 and C10 carbonyl carbons.[1][3]

e Equivalence:

[¢]

Ring A= Ring B

[¢]

Proton H-1 is equivalent to H-8.[3]

o

Proton H-3 is equivalent to H-6.[3]

o

Proton H-4 is equivalent to H-5.[3]
This symmetry simplifies the

H NMR spectrum to a three-spin system (AMX type) repeated twice.[3]

Structural Diagram & Logic Flow
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Symmetry Operations

H-3=H-6
(B to C=0, ortho to NH2)

H-1=H-8
(a to C=0, ortho to NH2)

H-4=H-5
(B to C=0, meta to NH2)

1H NMR Signals S CEEE Doublet (H-1/8)

Doublet (H-4/5)

Click to download full resolution via product page

Figure 1: Symmetry analysis of 2,7-DAAQ illustrating proton equivalence and predicted NMR
multiplicity.

Experimental Protocols (Sample Preparation)

To reproduce the data presented below, follow these standardized preparation protocols. Self-
consistency in solvent choice is critical due to the solvatochromic nature of amino-
anthraquinones.[3]

Protocol A: NMR Sample Prep
e Solvent: Dimethyl sulfoxide-d6 (DMSO-
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, 99.9% D).[3]
e Concentration: 5-10 mg of 2,7-DAAQ in 0.6 mL solvent.

» Conditioning: Sonicate for 5 minutes at 40°C to ensure complete dissolution (anthraquinones
have poor solubility).

o Reference: TMS (Tetramethylsilane) at 0.00 ppm.[1][3]
Protocol B: UV-Vis Sample Prep|[3]

e Stock Solution: Dissolve 1.0 mg in 10 mL DMF (Dimethylformamide).
e Working Solution: Dilute 100

L of stock into 3 mL of Ethanol or DMF.

e Blank: Pure solvent (matched to working solution).[1][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum in DMSO-

is the definitive method for distinguishing the 2,7-isomer from the 2,6-isomer.[1]

H NMR Data (400 MHz, DMSO- )
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Differentiation Note: In the 2,6-isomer, the coupling patterns differ slightly due to the relative

positions of protons, but the 2,7-isomer is uniquely characterized by the specific dd at ~6.89

ppm arising from H-3/6 coupling to both the ortho H-4/5 and meta H-1/8.[1]

C NMR Data (100 MHz, DMSO- )
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Chemical Shift (

Assignment
» Ppm)
184.7 C=0 (Carbonyl, C-9/C-10 unshielded)
179.7 C=0 (Carbonyl, C-9/C-10 shielded)
C-NH
155.1
(C-2, C-7 ipso carbon)
152.3 Quaternary Aromatic
135.0 Aromatic CH (C-4, C-5)
129.3 Aromatic CH (C-1, C-8)
109.5* Aromatic CH (C-3, C-6)

*Note: C-3/C-6 value is estimated based on DEPT correlations and typical ortho-amino
shielding.

Vibrational Spectroscopy (FT-IR)

The infrared spectrum is dominated by the quinoid carbonyls and the primary amine stretches.

[1][3]

Method: ATR (Attenuated Total Reflectance) on solid powder.[1][3]
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Wavenumber (cm

Functional Group Vibrational Mode Notes
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) amine.
] ] Free/Non-H-bonded
1671 Quinone Carbonyl C=0 Stretching
carbonyl.
) ) H-bonded or
1623 Quinone Carbonyl C=0[3] Stretching )
conjugated carbonyl.
o Anthracene core
1581, 1553 Aromatic Ring C=C Skeleton o
vibrations.
) Strong band typical of
1245 C-N C-N Stretching

aryl amines.[1][3]

Electronic Spectroscopy (UV-Vis)

2,7-DAAQ exhibits strong solvatochromism.[3] The amino groups act as auxochromes,

donating electron density into the anthraquinone

-system, resulting in Intramolecular Charge Transfer (ICT) bands.[1]

Solvent (nm) Transition Type Color

Ethanol ~450 - 460 (CT) Orange

DMF ~480 - 490 (CT) Red-Orange
Chloroform ~445 Yellow-Orange

Observation: A bathochromic (red) shift is observed in more polar solvents (DMF vs.

Ethanol/Chloroform), confirming the ICT nature of the transition.[1]

Synthesis & Impurity Profiling
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When sourcing or synthesizing 2,7-DAAQ, the most common impurity is the 2,6-isomer or
mono-amino derivatives.[1]

Synthesis Workflow (Graphviz)

Precursors

2,7-Dibromoanthraquinone Ammonia (aq) / Cu Catalyst

Reaction Conditions

High Pressure / 150°C
Ammonolysis

2,7-Diaminoanthraquinone
(Solid, mp 335-337°C)

Click to download full resolution via product page

Figure 2: Standard synthetic route via ammonolysis of the dibromo-precursor.[3]

References

e Synthesis and Spectral Data: Ahmed, A. et al. "Development of New Materials for Solar Cells
Application."[1][3] White Rose eTheses Online, University of Sheffield, Chapter 3, pp. 64-87.
[3] (Provides specific NMR and IR values for 2,7-DAAQ).

+ General Anthraquinone NMR: Jiang, Y. et al. "Calculated and experimental 1H and 13C NMR
chemical shifts of 9,10-anthraquinone."[1][3] ResearchGate, 2011.[1][3] (Validation of
anthraquinone core shifts).
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e Compound Database: PubChem CID 11798 (2,7-Diaminoanthraquinone).[1][3] National
Institutes of Health.[1][3] [1]

e Solvatochromism: Sasirekha, V. et al. "Study of preferential solvation of 2,6-
diaminoanthraquinone."[1][3] Spectrochimica Acta Part A, 2008.[1][3] (Used as comparative
baseline for solvatochromic behavior).[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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